Cas no 25148-01-0 (3-Ethyl-1-methyl-1,3-cyclopentadiene)

• Product Name: 3-Ethyl-1-methyl-1,3-cyclopentadiene
• CAS No: 25148-01-0
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 52656
• PubChem ID: 18315034
• Update Time: 2025-04-18

3-Ethyl-1-methyl-1,3-cyclopentadiene Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1-methyl-1,3-cyclopentadiene
• 3-ethyl-1-methylcyclopenta-1,3-diene
• 1-methyl-3-ethyl-1,3-cyclopentadiene
• 3-Aethyl-1-methyl-cyclopenta-1,3-dien
• 3-ethyl-1-methyl-cyclopenta-1,3-diene
• I14-8623
• AKOS015917940
• SY308291
• DTXSID00592733
• MFCD13185930
• FT-0692146
• 25148-01-0
• 1,3-Cyclopentadiene, 3-ethyl-1-methyl-

• Inchi： 1S/C8H12/c1-3-8-5-4-7(2)6-8/h5-6H,3-4H2,1-2H3
• InChI Key： AOUGDAYMVXBDDZ-UHFFFAOYSA-N
• SMILES： C1(CC)C=C(C)CC=1

Computed Properties

• Exact Mass: 108.09400
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.839
• Boiling Point: 133 ºC
• Flash Point: 17 ºC
• Refractive Index: 1.475
• PSA: 0.00000
• LogP: 2.67280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons